Cas no 2104797-66-0 (2-(4-fluoro-3-methoxyphenyl)-3-methylbutanoic acid)

• Product Name: 2-(4-fluoro-3-methoxyphenyl)-3-methylbutanoic acid
• CAS No: 2104797-66-0
• MF: C₁₂H₁₅FO₃
• MW: 226.244107484818
• CID: 6289067
• PubChem ID: 165672073
• Update Time: 2025-05-25

2-(4-fluoro-3-methoxyphenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluoro-3-methoxyphenyl)-3-methylbutanoic acid
• 2104797-66-0
• EN300-1803840

• Inchi： 1S/C12H15FO3/c1-7(2)11(12(14)15)8-4-5-9(13)10(6-8)16-3/h4-7,11H,1-3H3,(H,14,15)
• InChI Key： FTAIQUYNBIASLH-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1OC)C(C(=O)O)C(C)C

Computed Properties

• Exact Mass: 226.10052250g/mol
• Monoisotopic Mass: 226.10052250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-(4-fluoro-3-methoxyphenyl)-3-methylbutanoic acid

Comprehensive Overview of 2-(4-fluoro-3-methoxyphenyl)-3-methylbutanoic acid (CAS No. 2104797-66-0): Properties, Applications, and Industry Insights

The compound 2-(4-fluoro-3-methoxyphenyl)-3-methylbutanoic acid (CAS No. 2104797-66-0) is a fluorinated aromatic carboxylic acid derivative that has garnered significant attention in pharmaceutical and agrochemical research. With the increasing demand for fluorinated compounds in drug discovery, this molecule stands out due to its unique structural features, including a methoxy group and a branched alkyl chain, which contribute to its potential bioactivity and metabolic stability.

In recent years, the scientific community has focused on fluorinated building blocks like 2-(4-fluoro-3-methoxyphenyl)-3-methylbutanoic acid due to their ability to enhance drug lipophilicity and membrane permeability. Searches for "fluorinated phenyl derivatives in drug design" or "CAS 2104797-66-0 applications" have surged, reflecting industry interest. This compound’s 4-fluoro-3-methoxy substitution pattern is particularly noteworthy, as it mimics motifs found in CNS-active compounds and kinase inhibitors.

From a synthetic chemistry perspective, 2-(4-fluoro-3-methoxyphenyl)-3-methylbutanoic acid serves as a versatile intermediate. Its carboxylic acid functionality allows for easy derivatization into amides, esters, or other pharmacophores, addressing common queries like "how to modify fluorinated carboxylic acids." Researchers also explore its role in structure-activity relationship (SAR) studies, especially in optimizing GPCR-targeted therapeutics, a trending topic in precision medicine.

Environmental and regulatory considerations are critical when discussing fluorinated organic compounds. While 2104797-66-0 is not classified as hazardous, its biodegradation pathways and green chemistry synthesis methods are frequently searched topics. Innovations in catalytic fluorination and solvent-free reactions align with the industry’s shift toward sustainable practices, making this compound a case study for eco-friendly pharmaceutical intermediates.

Analytical characterization of 2-(4-fluoro-3-methoxyphenyl)-3-methylbutanoic acid typically involves advanced techniques such as HPLC-MS and NMR spectroscopy, addressing popular search terms like "CAS 2104797-66-0 purity analysis." Its chromatographic behavior and spectral fingerprints are well-documented, aiding quality control in API manufacturing. The compound’s logP and pKa values further interest formulators developing oral bioavailability-enhancing formulations.

Market trends indicate growing applications of 2104797-66-0 in small-molecule drug candidates, particularly for inflammatory and metabolic disorders. Queries such as "fluoro-methoxy compounds in diabetes research" highlight its relevance. Patent analyses reveal its use in pro-drug systems and targeted delivery, leveraging its acidic moiety for pH-sensitive release mechanisms—a hot topic in nanomedicine discussions.

In conclusion, 2-(4-fluoro-3-methoxyphenyl)-3-methylbutanoic acid (CAS No. 2104797-66-0) exemplifies the intersection of medicinal chemistry and materials science. Its multifaceted applications, from lead optimization to sustainable synthesis, ensure its prominence in both academic and industrial settings, while SEO-driven queries underscore its practical significance in modern research.